Cas no 339108-92-8 (1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile)

1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile structure
339108-92-8 structure
Product Name:1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
CAS No:339108-92-8
MF:C19H13ClN2O
MW:320.77232336998
CID:5269829
Update Time:2023-08-25

1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(2-CHLOROBENZYL)-2-OXO-6-PHENYL-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
    • 1-[(2-chlorophenyl)methyl]-2-oxo-6-phenyl-1,2-dihydropyridine-3-carbonitrile
    • 1-[(2-chlorophenyl)methyl]-2-oxo-6-phenylpyridine-3-carbonitrile
    • Oprea1_541449
    • 1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile
    • Inchi: 1S/C19H13ClN2O/c20-17-9-5-4-8-16(17)13-22-18(14-6-2-1-3-7-14)11-10-15(12-21)19(22)23/h1-11H,13H2
    • InChI Key: RMVTXWANEIZOEW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1C(C(C#N)=CC=C1C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 565
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.1

1-(2-Chlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile Pricemore >>

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